N-(4-methoxyphenyl)-N'-(4-phenoxyphenyl)thiourea

• IUPAC Name: 1-(4-methoxyphenyl)-3-(4-phenoxyphenyl)thiourea
• InChI: InChI=1S/C20H18N2O2S/c1-23-17-11-7-15(8-12-17)21-20(25)22-16-9-13-19(14-10-16)24-18-5-3-2-4-6-18/h2-14H,1H3,(H2,21,22,25)
• InChI Key: FXVGRPNJSDXZBY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=S)NC2=CC=C(C=C2)OC3=CC=CC=C3
• Molecular Formula: C20H18N2O2S
• Molecular Weight: 350.4 g/mol

Description

N-(4-methoxyphenyl)-N'-(4-phenoxyphenyl)thiourea, also known as MPTU, is a synthetic compound that has been studied for its potential applications in scientific research. It is a member of the thiourea family of compounds, which are known for their diverse biological activities. MPTU has been found to exhibit a range of biochemical and physiological effects, making it an interesting target for further investigation.

Mechanism of Action

The exact mechanism of action of N-(4-methoxyphenyl)-N'-(4-phenoxyphenyl)thiourea is not fully understood. However, it has been found to inhibit the activity of certain enzymes, including tyrosinase and xanthine oxidase. Additionally, N-(4-methoxyphenyl)-N'-(4-phenoxyphenyl)thiourea has been shown to induce apoptosis, or programmed cell death, in cancer cells. Further research is needed to fully elucidate the mechanism of action of N-(4-methoxyphenyl)-N'-(4-phenoxyphenyl)thiourea.
Biochemical and Physiological Effects:
N-(4-methoxyphenyl)-N'-(4-phenoxyphenyl)thiourea has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the activity of tyrosinase, an enzyme involved in melanin synthesis, suggesting that it may have potential as a skin whitening agent. Additionally, N-(4-methoxyphenyl)-N'-(4-phenoxyphenyl)thiourea has been found to inhibit the activity of xanthine oxidase, an enzyme involved in purine metabolism, indicating that it may have applications in treating gout. Further research is needed to fully understand the biochemical and physiological effects of N-(4-methoxyphenyl)-N'-(4-phenoxyphenyl)thiourea.

Advantages and Limitations for Lab Experiments

N-(4-methoxyphenyl)-N'-(4-phenoxyphenyl)thiourea has several advantages for use in lab experiments. It is readily available and can be synthesized in high yield and purity. Additionally, N-(4-methoxyphenyl)-N'-(4-phenoxyphenyl)thiourea has been shown to exhibit a range of biochemical and physiological effects, making it an interesting target for further investigation. However, there are also limitations to the use of N-(4-methoxyphenyl)-N'-(4-phenoxyphenyl)thiourea in lab experiments. Its mechanism of action is not fully understood, and further research is needed to fully elucidate its potential applications.

Future Directions

There are several future directions for research on N-(4-methoxyphenyl)-N'-(4-phenoxyphenyl)thiourea. One potential direction is to further investigate its anti-tumor activity and potential as a cancer treatment. Additionally, N-(4-methoxyphenyl)-N'-(4-phenoxyphenyl)thiourea's ability to inhibit the activity of certain enzymes suggests that it may have applications in drug development. Further research is needed to fully understand the potential applications of N-(4-methoxyphenyl)-N'-(4-phenoxyphenyl)thiourea in scientific research.

Scientific Research Applications

N-(4-methoxyphenyl)-N'-(4-phenoxyphenyl)thiourea has been studied for its potential applications in a variety of scientific fields. It has been found to exhibit anti-tumor activity in vitro, suggesting that it may have potential as a cancer treatment. Additionally, N-(4-methoxyphenyl)-N'-(4-phenoxyphenyl)thiourea has been shown to inhibit the activity of certain enzymes, indicating that it may have applications in drug development. Further research is needed to fully understand the potential applications of N-(4-methoxyphenyl)-N'-(4-phenoxyphenyl)thiourea in scientific research.